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Compound of Interest

Compound Name: Bis(2-acetylmercaptoethyl) sulfone

Cat. No.: B016814 Get Quote

An In-Depth Technical Guide to Bis(2-acetylmercaptoethyl) sulfone

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This guide provides core technical data and

illustrative workflows for Bis(2-acetylmercaptoethyl) sulfone.

Core Molecular Data
The fundamental chemical properties of Bis(2-acetylmercaptoethyl) sulfone are summarized

below. These values are derived from the base molecule, Bis(2-mercaptoethyl) sulfone,

through the addition of two acetyl groups. The formula for the base compound, Bis(2-

mercaptoethyl) sulfone, is C4H10O2S3 with a molecular weight of approximately 186.32 g/mol

.[1][2][3][4][5] The addition of two acetyl groups (CH3CO) in place of the hydrogen atoms on

the mercapto groups results in the following properties for Bis(2-acetylmercaptoethyl)
sulfone.

Property Value

Molecular Formula C8H14O4S3

Molecular Weight 270.39 g/mol

Molecular Structure and Logical Relationships
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The following diagram illustrates the constituent functional groups and their connectivity within

the Bis(2-acetylmercaptoethyl) sulfone molecule.
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Molecular components of Bis(2-acetylmercaptoethyl) sulfone.

Experimental Protocols: A Hypothetical Workflow
A common synthetic route to sulfones involves the oxidation of the corresponding sulfide. The

following diagram outlines a hypothetical experimental workflow for the synthesis of Bis(2-
acetylmercaptoethyl) sulfone.
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Start:
Bis(2-mercaptoethyl) sulfide

Step 1: Oxidation
(e.g., with H₂O₂)

Intermediate:
Bis(2-mercaptoethyl) sulfone

Step 2: Acetylation
(e.g., with Acetyl Chloride)

Step 3: Purification
(e.g., Chromatography)

Final Product:
Bis(2-acetylmercaptoethyl) sulfone

Step 4: Analysis
(e.g., NMR, Mass Spec)

Click to download full resolution via product page

Hypothetical synthesis workflow for Bis(2-acetylmercaptoethyl) sulfone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b016814?utm_src=pdf-body-img
https://www.benchchem.com/product/b016814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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